2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide” is a type of thieno[2,3-d]pyrimidin-4(3H)-one . These compounds have been synthesized and tested for their ability to inhibit cancer cell growth . The molecular formula of the compound is C21H16N2O3S2 .
Synthesis Analysis
The synthesis of 2,3-disubstituted thieno[2,3-d]pyrimidin-4(3H)-ones, which includes the compound , has been reported . The synthesis involves a one-pot reaction from 2H-thieno[2,3-d][1,3]oxazine-2,4(1H)-diones, aromatic aldehydes, and benzylamine or 4-hydroxylbenzylamine .Molecular Structure Analysis
The molecular structure of the compound includes a thieno[2,3-d]pyrimidin-4(3H)-one core, with a benzyl group at the 3-position and a sulfanyl-acetamide group at the 2-position . The acetamide group is further substituted with a 3-fluorophenyl group .Physical And Chemical Properties Analysis
The molecular weight of the compound is 408.49 . Other physical and chemical properties such as boiling point, density, and pKa are not provided in the available resources.Scientific Research Applications
Crystallography and Structural Analysis
Studies have detailed the crystal structures of compounds closely related to the one , highlighting their unique conformational features. For example, compounds exhibiting a folded conformation around the methylene C atom of the thioacetamide bridge have been analyzed, illustrating how structural variations influence molecular interactions and stability (Subasri et al., 2017). These analyses provide valuable insights into the design of new molecules with enhanced biological activity.
Molecular Docking and Antiviral Potency
Research into the antiviral properties of similar thieno[3,2-d]pyrimidine derivatives, particularly against SARS-CoV-2, has been conducted. Molecular docking studies have demonstrated significant binding energy, suggesting these compounds may interact effectively with viral proteins, thereby inhibiting viral replication (Mary et al., 2020). These findings are crucial for the development of new antiviral drugs.
Antitumor and Antibacterial Applications
The synthesis of various thieno[3,2-d]pyrimidine derivatives has been extensively explored for their antitumor and antibacterial activities. Studies have shown that these compounds exhibit potent inhibitory effects on tumor cell lines and bacterial strains, making them promising candidates for further drug development (Gangjee et al., 2008). The exploration of these activities underscores the therapeutic potential of thieno[3,2-d]pyrimidine compounds in treating various diseases.
Future Directions
properties
IUPAC Name |
2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3O2S2/c22-15-7-4-8-16(11-15)23-18(26)13-29-21-24-17-9-10-28-19(17)20(27)25(21)12-14-5-2-1-3-6-14/h1-11H,12-13H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLXPGHWWCYYPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.